2-(3-Bromo-2-methoxyphenyl)ethanol

• CAS RN: 1255209-16-5
• Molecular Formula: C9H11BrO2
• Molecular Weight: 231.09 g/mol
• IUPAC Name: 2-(3-bromo-2-methoxyphenyl)ethanol
• InChI: InChI=1S/C9H11BrO2/c1-12-9-7(5-6-11)3-2-4-8(9)10/h2-4,11H,5-6H2,1H3
• InChI Key: UIQXAGMECWHMHC-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC=C1Br)CCO

Description

2-(3-Bromo-2-methoxyphenyl)ethanol is a useful research compound. Its molecular formula is C9H11BrO2 and its molecular weight is 231.09 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a solution of methyl[3-bromo-2-(methyloxy)phenyl]acetate (8.20 g, 31.7 mmol) in 200 mL of dry THF under N2 at room temperature was added LiBH4 (32 mL, 63.32 mmol, 2M THF). After 1.5 hours, the reaction was warmed to reflux for 3 hours, and then cooled to room temperature. The solution was poured into EtOAc/1N HCl solution, and the layers were separated. The organic layer was washed with water, saturated Na2CO3 and brine, dried over anhydrous Na2SO4 and concentrated to give 2-[3-bromo-2-(methyloxy)phenyl]ethanol

Synthesis routes and methods II

Procedure details

To a solution of methyl [3-bromo-2-(methyloxy)phenyl]acetate (8.20 g, 31.7 mmol) in 200 mL of dry THF under N2 at room temperature was added LiBH4 (32 mL, 63.32 mmol, 2M THF). After 1.5 hours, the reaction was warmed to reflux for 3 hours, and then cooled to room temperature. The solution was poured into EtOAc/1N HCl solution, and the layers were separated. The organic layer was washed with water, saturated Na2CO3 and brine, dried over anhydrous Na2SO4 and concentrated to give 2[3-bromo-2-(methyloxy)phenyl]ethanol